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Compound of Interest

Compound Name: (R)-ZINC-3573

Cat. No.: B611945 Get Quote

(R)-ZINC-3573 has emerged as a potent and highly selective agonist for the Mas-related G

protein-coupled receptor X2 (MRGPRX2), a receptor implicated in pain, itch, and pseudo-

allergic reactions.[1][2] This guide provides a comprehensive comparison of (R)-ZINC-3573's

activity at its primary target, MRGPRX2, versus a broad range of other receptors, supported by

key experimental data and detailed protocols. For robust experimental design, it is

recommended to use the inactive enantiomer, (S)-ZINC-3573, as a negative control to

distinguish specific receptor-mediated effects from non-specific activity.[3][4][5]

High Selectivity Profile of (R)-ZINC-3573
(R)-ZINC-3573 demonstrates remarkable selectivity for MRGPRX2. Screening against a vast

panel of G protein-coupled receptors (GPCRs) and kinases has confirmed its minimal off-target

activity.[1][6] This high degree of selectivity makes it an invaluable chemical probe for

elucidating the physiological and pathological roles of MRGPRX2.[2][6]

Quantitative Analysis of Receptor Activity
The following table summarizes the potency and selectivity of (R)-ZINC-3573 based on

extensive screening assays.
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Target Assay Type Parameter Value Reference

MRGPRX2 PRESTO-Tango EC50
0.74 µM (740

nM)
[1][2]

FLIPR EC50 1 µM [1]

MRGPRX1 Not specified Activity
No significant

activity

315 other

GPCRs
PRESTO-Tango

Agonist Efficacy

at 10 µM
Minimal [6]

97 representative

kinases
KINOMEscan Kd

BTK: 27 µM,

MAPK8: 19 µM,

MAPK10: >30

µM

[1]

(S)-ZINC-3573 at

MRGPRX2

PRESTO-Tango

& FLIPR
EC50 > 100 µM [1]

Signaling and Experimental Workflows
Activation of MRGPRX2 by (R)-ZINC-3573 initiates a signaling cascade that leads to the

release of intracellular calcium and subsequent degranulation in mast cells.[1][7] The

experimental validation of (R)-ZINC-3573's selectivity involved a multi-tiered screening

approach.
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MRGPRX2 Signaling Pathway

(R)-ZINC-3573
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Selectivity Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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